Cas no 141665-16-9 (3-tert-butyl-1-methyl-1H-pyrazole)

• Product Name: 3-tert-butyl-1-methyl-1H-pyrazole
• CAS No: 141665-16-9
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD21666992
• CID: 141709
• PubChem ID: 145633
• Update Time: 2025-04-19

3-tert-butyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(1,1-dimethylethyl)-1-methyl-
• 3-tert-butyl-1-methylpyrazole
• 1-Methyl-3-t-butylpyrazole
• 3-tert-butyl-1-methyl-1H-pyrazole
• DTXSID60161787
• CS-0217958
• SCHEMBL440932
• 141665-16-9
• AKOS015362389
• EN300-95032
• 3-(tert-butyl)-1-methyl-1h-pyrazole

• MDL： MFCD21666992
• Inchi： 1S/C8H14N2/c1-8(2,3)7-5-6-10(4)9-7/h5-6H,1-4H3
• InChI Key： LWFMELWSMBFNST-UHFFFAOYSA-N
• SMILES： N1=C(C=CN1C)C(C)(C)C

Computed Properties

• Exact Mass: 138.11582
• Monoisotopic Mass: 138.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.9

Experimental Properties

• Density: 0.92
• Boiling Point: 194°Cat760mmHg
• Flash Point: 71.1°C
• Refractive Index: 1.493
• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles